Cas no 188998-35-8 (Formamide,N-(4-formyl-1-methyl-1H-pyrazol-5-yl)-)
188998-35-8 structure
Product Name:Formamide,N-(4-formyl-1-methyl-1H-pyrazol-5-yl)-
CAS No:188998-35-8
MF:C6H7N3O2
MW:153.138680696487
CID:115486
PubChem ID:2755886
Update Time:2025-04-18
Formamide,N-(4-formyl-1-methyl-1H-pyrazol-5-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Formamide,N-(4-formyl-1-methyl-1H-pyrazol-5-yl)-
- N-(4-formyl-2-methylpyrazol-3-yl)formamide
- Formamide, N-(4-formyl-1-methyl-1H-pyrazol-5-yl)- (9CI)
- N-(4-Formyl-1-methyl-1H-pyrazol-5-yl)formamide
- 188998-35-8
- AKOS004910339
-
- Inchi: 1S/C6H7N3O2/c1-9-6(7-4-11)5(3-10)2-8-9/h2-4H,1H3,(H,7,11)
- InChI Key: IRHGNKDIOCBMDM-UHFFFAOYSA-N
- SMILES: O=CC1C=NN(C)C=1NC=O
Computed Properties
- Exact Mass: 153.05391
- Monoisotopic Mass: 153.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 64Ų
Experimental Properties
- PSA: 63.99
Formamide,N-(4-formyl-1-methyl-1H-pyrazol-5-yl)- Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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